2-amino-2-methyl-3-(pyridin-4-yl)propanoic acid
Overview
Description
The compound is a derivative of amino acids with a pyridine ring attached . It’s worth noting that similar compounds have been used in the synthesis of Dabigatran, a nonpeptide, direct thrombin inhibitor, and antithrombotic .
Synthesis Analysis
While specific synthesis methods for “2-amino-2-methyl-3-(pyridin-4-yl)propanoic acid” are not available, similar compounds have been synthesized using various methods. For instance, 3-(pyridin-2-ylamino)propanoic acid has been synthesized from 2-Aminopyridine and Butyl acrylate .Molecular Structure Analysis
The molecular structure of similar compounds indicates the presence of a pyridine ring attached to a propanoic acid structure .Scientific Research Applications
2-amino-2-methyl-3-(pyridin-4-yl)propanoic acid has a wide range of applications in scientific research. It has been used as a substrate for enzyme-catalyzed reactions, as a reagent in organic synthesis, and as a probe for biochemical studies. It has also been used to study the structure and function of proteins, as well as to study the effects of drugs on cells and tissues.
Mechanism of Action
2-amino-2-methyl-3-(pyridin-4-yl)propanoic acid is believed to act as an inhibitor of enzymes, including proteases and phosphatases. It is thought to bind to active sites on enzymes, blocking the binding of substrates and preventing the catalytic activity of the enzymes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, and it has been shown to inhibit the activity of enzymes involved in cell cycle progression. In addition, this compound has been shown to inhibit the growth of cancer cells and to reduce the levels of inflammatory mediators in the body.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-amino-2-methyl-3-(pyridin-4-yl)propanoic acid in lab experiments is its low toxicity. It is also relatively inexpensive and easy to obtain. However, one of the main limitations of using this compound is that its effects may not be specific to a particular enzyme. In addition, its effects may be short-lived, as this compound is quickly metabolized by the body.
Future Directions
There are a number of potential future directions for research involving 2-amino-2-methyl-3-(pyridin-4-yl)propanoic acid. These include further investigation of its mechanism of action, its effects on different types of enzymes, and its potential applications in drug discovery and development. In addition, further research could be conducted to explore the potential therapeutic uses of this compound, such as its use as an anti-inflammatory or anti-cancer agent. Finally, further research could be conducted to explore the potential of this compound as a tool for studying the structure and function of proteins.
Synthesis Methods
The synthesis of 2-amino-2-methyl-3-(pyridin-4-yl)propanoic acid is typically accomplished through a two-step reaction. The first step involves the reaction of pyridine with methyl propanoate in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces 2-amino-2-methyl-3-pyridin-4-ylpropanoic acid. The second step involves the reaction of this acid with an alkyl halide, such as bromoethane, in the presence of a base. This reaction produces this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-2-methyl-3-(pyridin-4-yl)propanoic acid involves the reaction of 2-acetylpyridine with ethyl diazoacetate to form a pyrazole intermediate, which is then reacted with methylamine to form the target compound.", "Starting Materials": [ "2-acetylpyridine", "ethyl diazoacetate", "methylamine" ], "Reaction": [ "Step 1: 2-acetylpyridine is reacted with ethyl diazoacetate in the presence of a catalyst such as copper powder to form a pyrazole intermediate.", "Step 2: The pyrazole intermediate is then reacted with excess methylamine in ethanol at reflux temperature to form 2-amino-2-methyl-3-(pyridin-4-yl)propanoic acid.", "Step 3: The product is then purified by recrystallization from ethanol to obtain the final compound." ] } | |
CAS RN |
70258-06-9 |
Molecular Formula |
C9H12N2O2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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